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These application notes provide a comprehensive guide to studying reptile and amphibian
(herpetofauna) populations within the unique ecosystem of the Chinnar Wildlife Sanctuary, a
protected area in the Western Ghats, Kerala, India. The protocols outlined below are designed
to ensure standardized, replicable, and ethically sound data collection, crucial for long-term
monitoring, biodiversity assessment, and conservation efforts.

Introduction to Herpetofaunal Studies in Chinnar

The Chinnar Wildlife Sanctuary, located in the rain shadow region of the Western Ghats,
presents a unique assemblage of dry deciduous forests, scrublands, and riparian habitats. This
diverse environment supports a rich herpetofaunal diversity. Recent surveys have highlighted
the presence of numerous endemic and threatened species. A study documented 18 species of
amphibians from eight families within the sanctuary, of which nine are endemic to the Western
Ghats and five are threatened[1][2][3]. Another source notes the presence of 52 reptile species
and 15 amphibian species[4][5]. A broader survey of the Munnar wildlife division, which
includes Chinnar, recorded 60 amphibian and 74 reptile species, with 29 of the reptiles being
endemic to the Western Ghats[6][7].

These protocols are designed to provide a framework for systematic inventory and monitoring
of these populations.
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Quantitative Data Summary

The following tables summarize the known species richness of amphibians and reptiles in
Chinnar Wildlife Sanctuary and provide a list of amphibian species with their conservation
status.

Table 1: Herpetofaunal Species Richness in Chinnar Wildlife Sanctuary

Endemic
Number of Species Threatened
Taxon . . Data Source
Species (Western Species
Ghats)
Amphibians 18 9 5 [1][2][3]
29 (in the
Reptiles 52 broader Munnar Not specified [41[5][6]
region)

Table 2: Amphibian Species Recorded in Chinnar Wildlife Sanctuary
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Western Ghats

. Scientific Common . IUCN Red List
Family Endemic
Name Name Status
Status
) Duttaphrynus Common Indian ) Least Concern
Bufonidae _ Non-Endemic
melanostictus Toad (LC)
] Duttaphrynus ) ) Least Concern
Bufonidae o Ridged Toad Endemic
parietalis (LC)
) ) Euphlyctis ] ] Least Concern
Dicroglossidae ] Skipper Frog Non-Endemic
cyanophlyctis (LC)

Dicroglossidae

Fejervarya sp.

Cricket Frog

Dicroglossidae

Hoplobatrachus

Indian Bull Frog

Non-Endemic

Least Concern

tigerinus (LC)
o o Dusky Torrent )
Micrixalidae Micrixalus fuscus E Endemic Vulnerable (VU)
rog
] ] ] Ornate Narrow- ] Least Concern
Microhylidae Microhyla ornata Non-Endemic
mouthed Frog (LC)
) ) Nyctibatrachus Alicia's Night ) Endangered
Nyctibatrachidae - Endemic
aliciae Frog (EN)
) ) Nyctibatrachus ) ) )
Nyctibatrachidae ) Major Night Frog  Endemic Vulnerable (VU)
major
) ) Nyctibatrachus ) ) ) Endangered
Nyctibatrachidae i Minor Night Frog  Endemic
minor (EN)
, Hylarana , Least Concern
Ranidae ] Malabar Frog Endemic
malabarica (LC)
) Indosylvirana Beddome's ) Least Concern
Ranidae . _ Endemic
beddomii Leaping Frog (LC)
) Indosylvirana ) Least Concern
Ranidae ) Bronzed Frog Endemic
temporalis (LOC)
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) Polypedates Chunam Tree ] Least Concern
Rhacophoridae Non-Endemic
maculatus Frog (LC)
) Pseudophilautus ~ Wayanad Bush ) Endangered
Rhacophoridae , Endemic
wynaadensis Frog (EN)
) Rhacophorus Malabar Gliding ) Least Concern
Rhacophoridae ] Endemic
malabaricus Frog (LC)
Ichthyophiidae Ichthyophis sp. Caecilian - -
Uraeotyphlidae Uraeotyphlus sp.  Caecilian - -

Source: Adapted from Amphibian Fauna of Chinnar Wildlife Sanctuary, Kerala, India.[1]

Experimental Protocols

A combination of survey techniques is recommended for a comprehensive assessment of the
herpetofauna in Chinnar.

Visual Encounter Surveys (VES)

Visual Encounter Surveys are a standardized method for searching for animals over a defined
area or time. This is one of the most common and effective methods for detecting a wide
variety of amphibians and reptiles.

Objective: To determine species presence/absence, relative abundance, and habitat
associations.

Methodology:
e Transect Establishment:

o Establish line transects of a predetermined length (e.g., 500m - 1km) across different
habitat types within Chinnar (riparian forests, dry deciduous forests, scrublands).

o Mark the beginning and end of each transect with a GPS unit.

e Survey Team:
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o Surveys should be conducted by a team of 2-4 trained observers to ensure a similar level
of experience and detection probability.

e Survey Timing:

o Conduct both diurnal (daytime) and nocturnal (night-time) surveys to account for the
activity patterns of different species. Nocturnal surveys, often starting after dusk, are
particularly effective for most amphibians and many reptiles.

e Search Protocol:
o Surveyors should walk along the transect at a slow, consistent pace (e.g., 200m/hour).

o Visually scan the area on both sides of the transect, up to a specified distance (e.g., 2
meters).

o Systematically search potential microhabitats, including under rocks, logs, leaf litter, and in
crevices. For arboreal species, scan tree trunks and foliage.

o Data Collection:

o For each animal encountered, record the following:

Species identification.

GPS coordinates.

Time of sighting.

Microhabitat (e.g., on a rock, under a log, in leaf litter).

Animal's activity (e.g., basking, foraging, calling).
o Take high-quality photographs for species verification.

o Handle animals only when necessary for identification, and always with appropriate care
(e.g., using moistened, powder-free gloves for amphibians).
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Pitfall Trapping with Drift Fences

This passive trapping technique is highly effective for capturing terrestrial, fossorial (burrowing),
and leaf-litter dwelling reptiles and amphibians that are often missed during visual surveys.

Objective: To sample cryptic or ground-dwelling species and obtain data for population
estimates.

Methodology:
e Array Design:

o Construct arrays consisting of several pitfall traps connected by drift fences. A common
design is a Y-shaped array with a central pitfall trap and traps at the midpoint and end of
each of the three arms.

o The drift fence, typically made of silt fencing or aluminum flashing, should be about 30-50
cm high and buried a few centimeters into the ground to prevent animals from going under
it. The fence acts as a barrier, guiding animals towards the traps.

« Pitfall Trap Construction:
o Use plastic buckets (e.g., 5-gallon) as pitfall traps.
o Bury the buckets in the ground so that the rim is flush with the soil surface.
o Drill small holes in the bottom of the buckets to allow for drainage during rain.

e Trap Operation:

[e]

Place a wet sponge or moist leaf litter in the bottom of the trap to prevent amphibians from
desiccating.

[e]

Provide a small piece of PVC pipe or bark as cover for captured animals to reduce stress.

o

Traps must be checked at least once daily, preferably in the early morning, to prevent
mortality from predation, exposure, or stress.
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o Data Collection:

o For each captured animal, record the species, sex, age class (if possible), and
morphometric measurements (e.g., snout-vent length, weight).

o Mark individuals (see Protocol 3.3) before releasing them a safe distance away from the
trap array to avoid immediate recapture.

Mark-Recapture Studies

Mark-recapture techniques are essential for estimating population size, survival rates, and
movement patterns. This method involves capturing, marking, releasing, and then recapturing
individuals over time.

Objective: To estimate key demographic parameters of a target population.
Methodology:
e Capture and Handling:
o Capture animals using methods described above (VES, pitfall trapping).
o Handle animals carefully to minimize stress and potential injury.
e Marking Techniques:

o The choice of marking technique depends on the species. It should be long-lasting, not
harm the animal, and not affect its behavior or survival.

o Toe Clipping (Amphibians and some Lizards): Removal of the tip of a digit. This is a
common method but requires ethical consideration and proper training to be performed
humanely. It should only be used when other methods are not feasible.

o Scale Clipping (Snakes and Lizards): Clipping a unique combination of subcaudal or
ventral scales. This is a widely used and effective method for snakes.

o VIE (Visible Implant Elastomer): Injecting a colored elastomer tag under the skin. This is a
less invasive method suitable for many amphibians and small reptiles.
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» Data Recording:
o Assign a unique identification code to each marked individual.
o Record the mark, species, location, and date of capture.

e Recapture Events:

o Conduct subsequent capture sessions. For each animal captured, record whether it is a
new (unmarked) or recaptured (marked) individual.

o Data Analysis:

o Use statistical models like the Lincoln-Petersen estimator (for two capture sessions) or
more complex models (e.g., Jolly-Seber) for multiple sessions to estimate population size.
These models rely on the proportion of marked to unmarked individuals in the recapture

samples.

Experimental Workflow and Logic

The following diagram illustrates a comprehensive workflow for a herpetofaunal survey in
Chinnar Wildlife Sanctuary, integrating the different protocols.
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Workflow for Herpetofaunal Population Study in Chinnar WLS

Phase 1: Planning & Setup

Define Research Questions
(e.g., Diversity, Population Size)

Y

Select Study Sites
(Based on Habitat Types in Chinnar)

Y

Establish Transects & Trap Arrays
(GPS Marking)

Phase 3: Data Analysis & Reporting

Y

Data Collation & Management |
(Database Entry) h

Phase 2: Field Data Cbllection

Visual Encounter Surveys (VES)
(Diurnal & Nocturnal)

Specimen Processing
(ID, Measure, Photograph)

A

Marking Individuals

Y

Y

Calculate Diversity Indices
(Shannon, Simpson, etc.)

Estimate Population Parameters
(Mark-Recapture Analysis)

Habitat Association Analysis

Y

P Final Report & Publication

<
<%

(e.g., Scale Clipping, VIE)

Release Marked Animals

T
1
1
:Recaptu re

Pitfall Trapping -

Click to download full resolution via product page

Caption: A workflow diagram for a comprehensive herpetofaunal survey.
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Ethical Considerations

All research activities involving live animals must adhere to strict ethical guidelines to minimize
disturbance and harm.

o Permits: Obtain all necessary research and collection permits from the Kerala Forest
Department and any other relevant authorities before commencing fieldwork.

¢ Animal Handling: Minimize handling time. For amphibians, always use powder-free nitrile
gloves moistened with water to protect their sensitive skin.

o Trapping: Check traps daily to prevent animal mortality. Close traps during extreme weather
conditions.

o Marking: Use the least invasive marking technique that is effective for the study species and
objectives.

« Habitat Disturbance: Minimize disturbance to the habitat. Return all rocks and logs to their
original position after searching underneath them.
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 To cite this document: BenchChem. [Application Notes and Protocols for Herpetofaunal
Population Studies in Chinnar Wildlife Sanctuary]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1253212#protocols-for-studying-reptile-
and-amphibian-populations-in-chinnar]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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